1-(2-Aminoethyl)-3-(2,6-dichlorophenyl)thiourea

• CAS RN: 65295-68-3
• Molecular Formula: C9H11Cl2N3S
• Molecular Weight: 264.17 g/mol
• IUPAC Name: 1-(2-aminoethyl)-3-(2,6-dichlorophenyl)thiourea
• InChI: InChI=1S/C9H11Cl2N3S/c10-6-2-1-3-7(11)8(6)14-9(15)13-5-4-12/h1-3H,4-5,12H2,(H2,13,14,15)
• InChI Key: LGXGWSZDBWRBLY-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)Cl)NC(=S)NCCN)Cl
• Related CAS: 75257-52-2 (maleate[1:1])
• synonyms: 1-(2-aminoethyl)-3-(2,6-dichlorophenyl)-thiourea maleate; 1-(2-aminoethyl)-3-(2,6-dichlorophenyl)thiourea; 1-(2-aminoethyl)-3-(2,6-dichlorophenyl)thiourea maleate (1:1); AEDCPT

Description

1-(2-Aminoethyl)-3-(2,6-dichlorophenyl)thiourea, also known as 1-(2-Aminoethyl)-3-(2,6-dichlorophenyl)thiourea, is a useful research compound. Its molecular formula is C9H11Cl2N3S and its molecular weight is 264.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,6-dichlorophenyl isothiocyanate (500 mg) and THF (5 ml) was added dropwise under argon within 20 minutes to a solution of ethylenediamine (3.68 g) and abs. THF (4 ml). After stirring for a further 30 min, the mixture was added to water, acidified with 10% HCl and extracted three times with ethyl acetate. The aqueous phase was made basic using saturated potassium carbonate solution, and extracted three times with ethyl acetate. The combined organic phases were dried over magnesium sulfate, the solvent was removed under reduced pressure and the residue was co-evaporated twice with toluene. After drying in high vacuum, the desired product was obtained as a white solid (532 mg).